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Compound of Interest

Compound Name: Methidathion

Cat. No.: B032985

The persistence of pesticide residues in agricultural products is a critical factor in assessing
food safety and establishing pre-harvest intervals. This guide provides a comparative overview
of the dissipation kinetics of Methidathion, a non-systemic organophosphate insecticide and
acaricide, across a range of crop varieties. The data presented is compiled from multiple field
studies, offering insights into the varying rates at which this compound degrades on different
plant matrices.

Quantitative Dissipation Data

The rate of pesticide dissipation is often quantified by its half-life (T1/2), which is the time
required for the initial residue concentration to decrease by 50%. This parameter is influenced
by numerous factors, including the crop species, climate conditions, and agricultural practices.
The following table summarizes the dissipation kinetics of Methidathion on several crops.
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Crop Variety

Initial Residue
(ppm)

Half-life (T1/2) in
Days

Notes

Apples

Golden Delicious

> Other Varieties

Higher residues
6-7[1] attributed to the high
wax content in the

peel.[1]

Other Varieties

1.5 - 3[1]

Residues fell below
6 - 7[1] 0.15 ppm after 28
days.[1]

Grapes

1.5 - 3[1]

Residues fell below
6 - 7[1] 0.15 ppm after 28
days.[1]

Plums

1.5 - 3[1]

Residues fell below
6 - 7[1] 0.15 ppm after 28
days.[1]

Cherries

2.5 - 5[1]

Rapid reduction
attributed to fruit

2[1] .
growth and enzymatic

processes.[1]

Oranges

1-1.5[1]

Two-thirds of initial
Slow Dissipation residues remained

after four weeks.[1]

Tomatoes

>10 (on leaf

vegetables)

Lower initial residues
1[1] on smooth-surfaced

vegetables.[1]

Beans & Peas

>10 (on leaf

vegetables)

Residues were below
<7 0.1 ppm after seven
days.[1]

Leeks

>10[1]

Residues fell to <1
<14
ppm after 14 days.[1]
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Residues fell to <0.5
Cabbage >10[1] <14
ppm after 14 days.[1]

. Residues fell to <0.5
Artichokes >10[1] <14
ppm after 14 days.[1]

Residues of 8.8 ppm
Alfalfa (Fresh) >10[1] 3.5[1] fell to 1.6 ppm by the
seventh day.[1]

Range from peer-
General (various N reviewed literature for
Not Specified 1.5-12.6[2] )
crops) field and undercover

grown crops.[2]

General (average N Predicted half-life from
Not Specified 2.86[3] ]
plant) a regression model.[3]

Experimental Protocols

The determination of pesticide dissipation kinetics involves a standardized workflow, from
sample collection to final analysis. The methodologies outlined below are synthesized from
general pesticide residue analysis procedures.

1. Field Treatment and Sample Collection:

o Application: Methidathion is applied to the crops in the field at a recommended dosage.
Application methods can include foliar sprays.[1]

o Sampling: Samples of the crops (fruits, leaves, etc.) are collected at specific time intervals
after the application. Typically, samples are taken immediately after the spray has dried (O-
day) and then periodically (e.g., 1, 3, 5, 7, 10, 14, 21, and 28 days) to monitor the decline of
the residue.[4]

o Sample Handling: To prevent further degradation of the pesticide after collection, samples
should be immediately chilled or frozen and transported to the laboratory in insulated
containers.[5]
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3.

. Sample Preparation:

Homogenization: A representative portion of each sample is thoroughly homogenized to
ensure a uniform distribution of the residue. For fruits and vegetables, this often involves
chopping and blending the entire unit.

Sub-sampling: A precise weight of the homogenized sample (e.g., 10-15 g) is taken for the
extraction process.

Extraction: The goal of extraction is to separate the pesticide residues from the plant matrix.

A common and effective method for this is the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) procedure.

Solvent Addition: The homogenized sample is placed in a centrifuge tube with an organic
solvent, typically acetonitrile.

Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is
added. This helps to separate the water from the organic solvent layer, partitioning the
pesticide into the acetonitrile.[6]

Shaking and Centrifugation: The tube is shaken vigorously to ensure thorough extraction and
then centrifuged to separate the organic layer from the solid plant material and aqueous
layer.

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the supernatant (the acetonitrile extract) is transferred to a new tube containing
a mixture of sorbents, such as primary secondary amine (PSA) to remove organic acids and
sugars, and magnesium sulfate to remove excess water.

The mixture is vortexed and then centrifuged. The cleaned-up extract is then collected for
analysis.

. Analysis:

Instrumentation: The final extract is analyzed using chromatographic techniques. Gas
Chromatography (GC) coupled with a specific detector (like a Flame Photometric Detector -
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FPD, or a Mass Spectrometer - MS) or Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS) are commonly employed for the detection and quantification of
organophosphate pesticides like Methidathion.[7]

» Quantification: The concentration of Methidathion in the sample is determined by comparing
the peak area from the sample chromatogram to a calibration curve generated from certified
reference standards.

6. Data Analysis:

e The dissipation kinetics are typically modeled using a first-order rate equation: Ct = Co * e7kt,
where Ct is the concentration at time t, Co is the initial concentration, and k is the dissipation
rate constant.

The half-life (T1/2) is calculated from the rate constant using the formula: T1/2 = In(2)/k.

Visualized Workflow

The following diagram illustrates the general experimental workflow for determining the
dissipation kinetics of Methidathion in crops.
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Caption: Experimental workflow for Methidathion dissipation analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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